Cas no 17825-38-6 ( )

  structure
  structure
Product Name: 
CAS No:17825-38-6
MF:C18H16O2
MW:264.318445205688
CID:882130
PubChem ID:282414
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,4,5,7-tetramethylphenanthrene-9,10-dione
    • (+/-)-2,4,5,7-Tetramethyl-9,10-phenanthrenequinone
    • 2,4,5,7-tetramethyl-9,10-phenanthroquinone
    • AC1L5WEP
    • AC1Q6NBO
    • AG-J-92545
    • AR-1D2920
    • CTK0H5334
    • NSC135879
    • SureCN6036547
    •  
    • Inchi: 1S/C18H16O2/c1-9-5-11(3)15-13(7-9)17(19)18(20)14-8-10(2)6-12(4)16(14)15/h5-8H,1-4H3
    • InChI Key: SPGRRQBIIDFRSZ-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=C(C)C=C(C)C=2C2=C(C)C=C(C)C=C21)=O

Computed Properties

  • Exact Mass: 264.11508
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 3.96620
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